N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea

• IUPAC Name: [2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea
• InChI: InChI=1S/C17H24N4O3/c1-2-14-12-20(16(23)10-19-17(18)24)9-8-15(22)21(14)11-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H3,18,19,24)
• InChI Key: JXWAHHJBEYLJRZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)CNC(=O)N
• Molecular Formula: C17H24N4O3
• Molecular Weight: 332.4 g/mol

Description

N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea is a compound that belongs to the class of diazepines. It has shown potential in various scientific research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea is not fully understood. However, it is believed to work by binding to specific receptors in the brain, which leads to the inhibition of certain neurotransmitters. This, in turn, results in the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to have anticonvulsant and anxiolytic effects, which make it a potential candidate for the treatment of epilepsy and anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea in lab experiments is its unique chemical structure, which makes it a potential candidate for various scientific research applications. However, one of the limitations is the lack of understanding of its exact mechanism of action, which makes it difficult to determine its full potential in various scientific research applications.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea. One of the directions is to further investigate its potential as an anticonvulsant and anxiolytic agent. Another direction is to study its potential as a treatment for various types of cancer. Additionally, further studies are needed to fully understand its mechanism of action and to determine its full potential in various scientific research applications.
In conclusion, this compound is a compound with unique chemical properties that make it a potential candidate for various scientific research applications. It has shown potential in the field of cancer research, as well as in the treatment of epilepsy and anxiety disorders. However, further studies are needed to fully understand its mechanism of action and to determine its full potential in various scientific research applications.

Synthesis Methods

The synthesis of N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea involves the reaction of benzyl 3-ethyl-5-oxo-1,4-diazepine-4-carboxylate with ethyl isocyanate in the presence of a base. The product is then treated with hydrochloric acid to obtain the final compound.

Scientific Research Applications

N-[2-(4-benzyl-3-ethyl-5-oxo-1,4-diazepan-1-yl)-2-oxoethyl]urea has been studied for its potential in various scientific research applications. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells. It has also been studied for its potential as an anticonvulsant and anxiolytic agent.